Cas no 83532-37-0 (1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-)
83532-37-0 structure
Product Name:1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-
CAS No:83532-37-0
MF:C21H34O2
MW:318.493466854095
CID:728028
PubChem ID:6439663
Update Time:2025-04-19
1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-
- 3-(pentadec-10-enyl)catechol
- 3-pentadec-10-enylbenzene-1,2-diol
- Epitope ID:119420
- 3-[(10Z)-pentadec-10-en-1-yl]benzene-1,2-diol
- CHEBI:55497
- 1,2-Benzenediol, 3-(10-pentadecenyl)-, (Z)-
- 3-[(Z)-pentadec-10-enyl]benzene-1,2-diol
- (Z)-3-(10-Pentadecenyl)-1,2-benzenediol
- 3-(10Z)-10-Pentadecen-1-yl-1,2-benzenediol
- Q27124327
- 3-(10'Z-pentadecenyl)catechol
- DTXSID701267377
- litreol
- 83532-37-0
- SCHEMBL19461989
-
- Inchi: 1S/C21H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(22)21(19)23/h5-6,15,17-18,22-23H,2-4,7-14,16H2,1H3/b6-5-
- InChI Key: WXZPKABXYFJVLD-WAYWQWQTSA-N
- SMILES: OC1C(=CC=CC=1CCCCCCCCC/C=C\CCCC)O
Computed Properties
- Exact Mass: 318.256
- Monoisotopic Mass: 318.256
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 23
- Rotatable Bond Count: 13
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5A^2
- XLogP3: 8.1
Experimental Properties
- Density: 0.973
- Boiling Point: 445.1°C at 760 mmHg
- Flash Point: 192.4°C
- Refractive Index: 1.522
1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl- Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
83532-37-0 (1,2-Benzenediol,3-(10Z)-10-pentadecen-1-yl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk